Cas no 893611-23-9 (butyl(2-methoxyphenyl)methylamine)
893611-23-9 structure
Product Name:butyl(2-methoxyphenyl)methylamine
CAS No:893611-23-9
MF:C12H19NO
MW:193.285363435745
MDL:MFCD07409972
CID:858952
PubChem ID:4722050
Update Time:2025-04-19
butyl(2-methoxyphenyl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Methoxybenzyl)butan-1-amine
- N-[(2-methoxyphenyl)methyl]butan-1-amine
- N-(2-methoxybenzyl)butan-1-amine(SALTDATA: HCl)
- butyl(2-methoxyphenyl)methylamine
- N-(2-methoxybenzyl)-1-butanamine
- AKOS000229843
- N-(2-Methoxyphenylmethyl)butylamine
- C78548
- butyl[(2-methoxyphenyl)methyl]amine
- SCHEMBL3268488
- DTXSID60405996
- EN300-32690
- BB 0217831
- 893611-23-9
- N-(2-Methoxybenzyl)butan-1-amine x1hcl
- CS-0117383
- MFCD07409972
-
- MDL： MFCD07409972
- Inchi： 1S/C12H19NO/c1-3-4-9-13-10-11-7-5-6-8-12(11)14-2/h5-8,13H,3-4,9-10H2,1-2H3
- InChI Key： QNRGPPFYKDTUIQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CNCCCC
Computed Properties
- Exact Mass: 193.147
- Monoisotopic Mass: 193.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 21.3A^2
Experimental Properties
- Density: 0.944
- Boiling Point: 267.6°C at 760 mmHg
- Flash Point: 111.3°C
- Refractive Index: 1.498
butyl(2-methoxyphenyl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131499-1g |
N-(2-methoxybenzyl)butan-1-amine |
893611-23-9 | 95% | 1g |
$318 | 2021-06-17 | |
| Chemenu | CM131499-1g |
N-(2-methoxybenzyl)butan-1-amine |
893611-23-9 | 95% | 1g |
$145 | 2023-01-09 | |
| ChemScence | CS-0117383-1g |
N-(2-methoxybenzyl)-1-butanamine |
893611-23-9 | 1g |
$132.0 | 2022-04-26 | ||
| ChemScence | CS-0117383-5g |
N-(2-methoxybenzyl)-1-butanamine |
893611-23-9 | 5g |
$394.0 | 2022-04-26 | ||
| Chemenu | CM131499-5g |
N-(2-methoxybenzyl)butan-1-amine |
893611-23-9 | 95% | 5g |
$433 | 2023-01-09 | |
| Enamine | EN300-32690-0.05g |
butyl[(2-methoxyphenyl)methyl]amine |
893611-23-9 | 0.05g |
$119.0 | 2023-09-04 | ||
| Enamine | EN300-32690-0.1g |
butyl[(2-methoxyphenyl)methyl]amine |
893611-23-9 | 0.1g |
$125.0 | 2023-09-04 | ||
| Enamine | EN300-32690-0.25g |
butyl[(2-methoxyphenyl)methyl]amine |
893611-23-9 | 0.25g |
$131.0 | 2023-09-04 | ||
| Enamine | EN300-32690-0.5g |
butyl[(2-methoxyphenyl)methyl]amine |
893611-23-9 | 0.5g |
$136.0 | 2023-09-04 | ||
| Enamine | EN300-32690-1.0g |
butyl[(2-methoxyphenyl)methyl]amine |
893611-23-9 | 1g |
$157.0 | 2023-06-08 |
butyl(2-methoxyphenyl)methylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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